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Compound of Interest

Compound Name:
DIETHYL

IODOMETHYLPHOSPHONATE

Cat. No.: B080390 Get Quote

An In-depth Technical Guide to the Physical Properties of Diethyl Iodomethylphosphonate

For researchers, scientists, and professionals in drug development, a thorough understanding

of the physicochemical properties of reagents is paramount for their effective and safe

application in synthesis and formulation. Diethyl iodomethylphosphonate (CAS No. 10419-

77-9) is a valuable organophosphorus compound utilized in various chemical syntheses. This

guide provides a detailed overview of its core physical properties, methodologies for their

determination, and a relevant synthetic workflow.

Core Physical and Chemical Properties
The fundamental physical and chemical characteristics of diethyl iodomethylphosphonate
are summarized in the table below, providing a consolidated reference for laboratory use.
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Property Value Source(s)

CAS Number 10419-77-9 [1][2][3][4]

Molecular Formula C5H12IO3P [1]

Molecular Weight 278.03 g/mol [1][2][3]

Appearance
Clear, colorless to dark yellow

liquid
[1][4][5]

Boiling Point
119-120 °C at 5 Torr; 112-114

°C at 1 mmHg
[1][3][4]

Density 1.6606 g/cm³ at 19 °C [1][4]

Refractive Index 1.497-1.499; 1.4995 [1][3][4]

Water Solubility Immiscible [1][3][4][6]

Flash Point >110 °C (>230 °F) [3]

Melting Point No data available [7]

Spectroscopic and Other Properties
Further characterization of diethyl iodomethylphosphonate can be achieved through various

analytical techniques.

Property Value Source(s)

InChI Key
PNFHTBDRPOJJTQ-

UHFFFAOYSA-N
[3]

SMILES CCOP(=O)(CI)OCC [3]

Vapor Density 9.58 [7]

Sensitivity Light sensitive [3][6]

Methodologies for Property Determination
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While specific experimental protocols for the determination of the physical properties of diethyl
iodomethylphosphonate are not detailed in the available literature, standard methodologies

for these measurements are well-established in organic chemistry.

Boiling Point Determination: The boiling point of a liquid is the temperature at which its vapor

pressure equals the external pressure. For compounds like diethyl
iodomethylphosphonate, which have a high boiling point at atmospheric pressure,

distillation under reduced pressure (vacuum distillation) is employed to prevent

decomposition. The temperature and pressure are recorded simultaneously.

Density Measurement: The density of a liquid can be determined using a pycnometer, a flask

with a precisely known volume. The pycnometer is weighed empty, then filled with the liquid

and weighed again. The density is calculated by dividing the mass of the liquid by the known

volume. The temperature is controlled and recorded as density is temperature-dependent.

Refractive Index Measurement: The refractive index, a measure of how much light bends

when passing through the substance, is typically measured using a refractometer (e.g., an

Abbé refractometer). A small sample of the liquid is placed on the prism, and the instrument

provides a direct reading of the refractive index at a specific temperature and wavelength of

light (usually the sodium D-line, 589 nm).

Solubility Assessment: The solubility of diethyl iodomethylphosphonate in water is

determined by mixing a known amount of the compound with a known amount of water. The

mixture is agitated, and then the phases are allowed to separate. Immiscibility is observed

when two distinct liquid layers are formed.[1][3][4][6]

Chemical Synthesis Workflow
Diethyl iodomethylphosphonate is commonly synthesized via the Michaelis-Arbuzov

reaction. This reaction involves the treatment of a trialkyl phosphite with an alkyl halide. In the

case of diethyl iodomethylphosphonate, triethyl phosphite is reacted with diiodomethane.

The lone pair of electrons on the phosphorus atom attacks one of the iodine-bearing carbon

atoms, leading to the displacement of an iodide ion and the formation of a phosphonium

intermediate. This intermediate then undergoes dealkylation by the displaced iodide ion to yield

the final phosphonate product.
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Caption: Synthesis of Diethyl Iodomethylphosphonate via the Arbuzov Reaction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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